4-Chlorophenyl {6-[(4-chlorophenyl)sulfanyl]-2-methyl-4-pyrimidinyl}methyl sulfoxide

• IUPAC Name: 4-(4-chlorophenyl)sulfanyl-6-[(4-chlorophenyl)sulfinylmethyl]-2-methylpyrimidine
• InChI: InChI=1S/C18H14Cl2N2OS2/c1-12-21-15(11-25(23)17-8-4-14(20)5-9-17)10-18(22-12)24-16-6-2-13(19)3-7-16/h2-10H,11H2,1H3
• InChI Key: LPMAVAQLWAYMQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)SC2=CC=C(C=C2)Cl)CS(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H14Cl2N2OS2
• DSSTOX Substance ID: DTXSID101134085
• Molecular Weight: 409.4 g/mol
• CAS RN: 338960-26-2

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including the introduction of the chlorophenyl and sulfanyl groups onto the pyrimidine scaffold. Detailed synthetic pathways can be found in relevant literature.

Scientific Research Applications

Synthesis Methods and Chemical Structures

• A method for synthesizing 4-chlorophenyl sulfoxides involves the oxidation of sulfur atoms in certain precursor compounds. This process was detailed in the synthesis of a compound related to the chemical of interest (Krasnova et al., 2013).
• The crystal and molecular structure of methyl-(4-chlorophenyl)sulfone, a related compound, was determined using X-ray diffraction. This research contributes to understanding the structural properties of similar sulfoxides (Adamovich et al., 2017).

Catalytic Applications

• Oxo-rhenium complexes have been utilized as catalysts in the oxidation of alcohols, using sulfoxides as oxidant agents. This demonstrates the potential of 4-chlorophenyl sulfoxides in catalysis (Sousa et al., 2013).

Inclusion Compounds and Molecular Interactions

• Research on the inclusion of methyl phenyl sulfoxides by specific dipeptides reveals insights into molecular interactions and the formation of inclusion compounds. This study aids in understanding the behavior of similar sulfoxides in biological systems (Akazome et al., 2000).

Antimicrobial Activity

• Certain 4-chlorophenyl sulfoxides have shown antimicrobial activity, such as inhibiting Mycobacterium tuberculosis. This suggests potential therapeutic applications for the chemical (Manikannan et al., 2010).

Crystal Structure Analysis

• The crystal structure of pyrimethaminium 2-{[4-(trifluoromethyl)phenyl]sulfanyl}benzoate dimethyl sulfoxide provides valuable information on the molecular conformation and interactions of related sulfoxides (Yamuna et al., 2014).